molecular formula C18H31N3 B7913896 [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine

[1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine

Cat. No.: B7913896
M. Wt: 289.5 g/mol
InChI Key: ZHQYSPMUPZYNDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine is a synthetic piperidine derivative of significant interest in medicinal chemistry and pharmacological research. Piperidine rings are fundamental structural components in over twenty classes of pharmaceuticals, and their unique ability to combine with various molecular fragments makes them invaluable for creating new drugs with potential pharmacological effects . Compounds within this chemical class are frequently investigated for their activity on the central nervous system (CNS) . The specific structure of this amine, featuring a piperidine core substituted with an amino-ethyl group and a benzyl-isopropyl-amine moiety, suggests it may act as a ligand for various biological targets, such as enzymes, receptors, and transport systems . Computational predictions on analogous piperidine derivatives indicate potential for a wide spectrum of biological activity, which may include applications as local anesthetics, antiarrhythmic agents, and antimicrobial substances . Furthermore, piperidine derivatives are actively explored in other therapeutic areas, such as cancer treatment and as inhibitors targeting essential enzymes in pathogens like Mycobacterium tuberculosis . This compound is intended for research purposes such as investigating structure-activity relationships (SAR), exploring receptor-ligand interactions, and studying metabolic pathways. It is supplied For Research Use Only. This product is strictly for laboratory research and is not intended for diagnostic, therapeutic, or any human or veterinary use. Handle with care and refer to the Safety Data Sheet (SDS) for proper handling instructions.

Properties

IUPAC Name

N-[[1-(2-aminoethyl)piperidin-4-yl]methyl]-N-benzylpropan-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H31N3/c1-16(2)21(14-17-6-4-3-5-7-17)15-18-8-11-20(12-9-18)13-10-19/h3-7,16,18H,8-15,19H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZHQYSPMUPZYNDQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(CC1CCN(CC1)CCN)CC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H31N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

[1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine is a complex organic compound notable for its diverse biological activities, particularly in the realm of medicinal chemistry. This compound features a piperidine ring, which is integral to its interaction with various biological targets, including neurotransmitter receptors and enzymes. The structural components of this compound suggest potential applications in pharmacology, particularly as a therapeutic agent.

Chemical Structure and Properties

The chemical structure of [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine can be described as follows:

  • Molecular Formula : C₁₈H₃₁N₃
  • Structural Features :
    • A piperidine ring
    • An aminoethyl side chain
    • A benzyl group
    • An isopropyl amine moiety

This combination of functional groups enhances the compound's ability to interact with biological systems, influencing its pharmacological profile.

The biological activity of [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine is largely attributed to its interactions with neurotransmitter systems. Compounds with similar structures have been shown to exhibit:

  • Antidepressant properties : Similar piperidine derivatives have been documented to influence serotonin and norepinephrine pathways.
  • Anxiolytic effects : Interactions with GABAergic systems may contribute to anxiety reduction.
  • Neuroprotective effects : Some derivatives have demonstrated the ability to protect neuronal cells from damage.

Comparative Analysis with Related Compounds

A comparative analysis of structurally similar compounds reveals variations in biological activity:

Compound NameStructural FeaturesUnique Aspects
1-(2-Aminoethyl)-4-piperidinemethanolPiperidine ring, hydroxymethylExhibits strong antidepressant properties
BenzylpiperazinePiperazine ring, benzyl substitutionKnown for anxiolytic effects
1-(2-Aminoethyl)-4-methylpiperidineMethyl substitution on piperidineEnhanced lipophilicity may improve blood-brain barrier penetration
4-(2-Aminoethyl)-1-benzylpiperidineBenzyl group on piperidinePotential neuroprotective effects

Case Studies and Research Findings

Recent studies have highlighted the potential therapeutic applications of [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine:

  • Anticancer Activity : Research indicates that compounds similar to this one may exhibit cytotoxicity against various cancer cell lines. For instance, studies have shown that piperidine derivatives can induce apoptosis in tumor cells, suggesting a role in cancer therapy .
  • Alzheimer's Disease Treatment : The compound has been explored for its ability to inhibit cholinesterase enzymes, which are critical in Alzheimer's disease. Inhibition of these enzymes can enhance acetylcholine levels, potentially improving cognitive function .
  • Antimicrobial Properties : There are indications that related compounds possess antimicrobial activity against pathogens such as Staphylococcus aureus and Escherichia coli, highlighting their potential use in treating infections .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analog: 1-(3-(1H-Indol-2-yl)phenyl)-N-(2-(4-isopropylpiperazin-1-yl)ethyl)piperidin-4-amine

This analog (synthesized via General Procedure 1 ) shares a piperidine backbone but differs in substituents:

  • Aromatic group : A 3-(1H-indol-2-yl)phenyl replaces the benzyl group.
  • Side chain: A 4-isopropylpiperazine-ethylamine chain substitutes the 2-aminoethyl group.
  • Functional implications : The indole moiety may enhance π-π stacking interactions in biological targets, while the piperazine group could alter solubility and basicity compared to the primary amine in the target compound.
Table 1: Structural Comparison
Compound Molecular Weight (g/mol) Key Substituents CAS Number
Target compound 275.44 Benzyl-isopropyl-amine, 2-aminoethyl 1353957-72-8
Indole-piperazine analog Not reported 3-(1H-Indol-2-yl)phenyl, 4-isopropylpiperazine Not provided

Amine-Activated Carbonic Anhydrase Modulators

highlights amines like 1-(2-amino-ethyl)-piperazine (KA = 1–3 nM) as potent activators of carbonic anhydrases . While the target compound features a piperidine ring instead of piperazine, the 2-aminoethyl chain may similarly engage in hydrogen bonding with enzyme active sites. However, the benzyl-isopropyl group could sterically hinder binding compared to smaller substituents like 4-amino-L-Phe (subnanomolar activity ).

Physicochemical and Pharmacokinetic Considerations

  • Basicity: The primary amine (pKa ~10) in the 2-aminoethyl chain contrasts with secondary/tertiary amines in analogs, influencing protonation states under physiological conditions.

Preparation Methods

Benzylation of Piperidine

Benzyl halides (e.g., benzyl bromide) react with piperidine in polar aprotic solvents (e.g., DMF) under basic conditions. For example, 4-nitrobenzaldehyde (500 mg, 3.31 mmol) and isopropylamine (0.31 mL, 3.64 mmol) in dry ethanol, reduced with NaBH₄ (250 mg, 6.62 mmol), yield 93% of the benzylated intermediate.

Isopropylamine Incorporation

Isopropyl groups are introduced via nucleophilic substitution. tert-Butyl 4-({[(4-nitrophenyl)methyl]amino}methyl)piperidine-1-carboxylate (469 mg, 2.19 mmol) reacts with 4-nitrobenzaldehyde (300 mg, 1.99 mmol) in ethanol, followed by NaBH₄ reduction, achieving 86% yield.

Table 1: Alkylation Reaction Parameters

ReagentSolventBase/CatalystTemperatureTimeYieldSource
Benzyl bromideDMFK₂CO₃25°C4 h89%
IsopropylamineEthanolNaBH₄RT2 h93%
4-NitrobenzaldehydeTHF/MeOHLiOH60°C18 h86%

Reductive Amination for Secondary Amine Formation

Reductive amination links the aminoethyl side chain to the piperidine ring. A ketone or aldehyde intermediate (e.g., 4-formylbenzoyl) reacts with primary amines under reducing conditions.

Aldehyde Intermediate Synthesis

Oxidation of 2-(benzylmethylamino)ethanol yields an aldehyde, which undergoes reductive amination with biphenyl-2-yl-carbamic acid piperidin-4-yl ester. Using 10% Pd/C (0.8 g) under H₂ (1 atm, 3 h), this step achieves quantitative conversion.

Sodium Borohydride Reduction

NaBH₄ in THF/MeOH (1:1) reduces imine intermediates at room temperature. For example, 2-(2-bromophenyl)-pyrrolidine (1 eq.) and carboxylic acid derivatives (1.1 eq.) form amines in 2 h with 85% efficiency.

HATU-Mediated Coupling Reactions

Coupling agents like HATU facilitate amide bond formation between carboxylic acids and amines, critical for assembling the final structure.

Carboxylic Acid Activation

A mixture of 2-(2-bromophenyl)-pyrrolidine (1 eq.), carboxylic acid (1.1 eq.), and HATU (1.4 eq.) in DMF, catalyzed by DIPEA (1.5 eq.), stirs for 18 h at RT. Post-workup with EtOAC and brine yields 78% pure product.

Table 2: HATU Coupling Optimization

Carboxylic AcidAmineSolventCoupling AgentYieldSource
4-Formylbenzoic acidPiperidin-4-yl esterDMFHATU78%
IsonipecotamideBenzyl-isopropylIPAHATU65%

Catalytic Hydrogenation for Deprotection

Hydrogenation removes protecting groups (e.g., benzyloxycarbonyl) using palladium catalysts.

Debenzylation with Pd/C

Biphenyl-2-yl-carbamic acid l-[2-(benzyloxycarbonyl methylamino)ethyl]piperidin-4-yl ester (53 g, 105 mmol) in MeOH/MeTHF (250 mL/50 mL) with 10% Pd/C (0.8 g) under H₂ (3 h) achieves full deprotection.

Purification and Isolation Techniques

Preparative HPLC

Crude mixtures (e.g., 0.2 mmol scale) purified via HPLC (C₁₈ column, acetonitrile/water gradient) yield 13–57 mg of pure product.

Recrystallization

iPrOAc/water partitioning at pH 1–12 isolates the freebase. Adjusting to basic pH precipitates the compound, achieving >95% purity .

Q & A

Q. What are the optimal synthetic routes for [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine, and how can reaction conditions be optimized for yield and purity?

  • Methodological Answer : The compound can be synthesized via multi-step alkylation and amination reactions. A plausible route involves:
  • Step 1 : Alkylation of a piperidine precursor (e.g., 4-piperidone) with benzyl halides or isopropylamine derivatives under basic conditions (e.g., K₂CO₃ or NaH in ethanol/acetonitrile) .
  • Step 2 : Introduction of the 2-aminoethyl group via reductive amination or nucleophilic substitution, using reagents like ethylenediamine and reducing agents (e.g., NaBH₃CN) .
  • Optimization : Reaction temperature (40–80°C), solvent polarity, and stoichiometric ratios (e.g., 1.2–1.5 equivalents of alkylating agents) significantly impact yield. Purification via column chromatography (silica gel, eluent: CH₂Cl₂/MeOH) or recrystallization improves purity .

Q. How should researchers characterize the structural and chemical properties of this compound?

  • Methodological Answer :
  • Nuclear Magnetic Resonance (NMR) : Use ¹H/¹³C NMR to confirm substitution patterns on the piperidine ring and benzyl/isopropyl groups. Key signals include δ 2.5–3.5 ppm (piperidine CH₂ groups) and δ 7.2–7.4 ppm (benzyl aromatic protons) .
  • Mass Spectrometry (MS) : High-resolution ESI-MS or GC-MS can verify molecular weight (expected ~305 g/mol) and fragmentation patterns (e.g., loss of the benzyl group at m/z ~188) .
  • Elemental Analysis (CHN) : Validate empirical formula (e.g., C₁₈H₂₉N₃) with <0.3% deviation .

Advanced Research Questions

Q. What strategies are effective for analyzing structure-activity relationships (SAR) of this compound in receptor-binding studies?

  • Methodological Answer :
  • Pharmacophore Modeling : Map critical functional groups (e.g., benzyl, aminoethyl) using software like Schrödinger or MOE to predict interactions with targets such as histamine or serotonin receptors .
  • In Vitro Assays : Test binding affinity via radioligand displacement (e.g., ³H-labeled ligands for GPCRs) and measure IC₅₀ values. Compare with analogs lacking substituents (e.g., removal of isopropyl group reduces lipophilicity) .
  • Data Interpretation : Use statistical tools (e.g., ANOVA) to resolve contradictions between predicted and observed activities, focusing on steric/electronic effects .

Q. How can researchers mitigate solubility challenges during in vivo experimentation?

  • Methodological Answer :
  • Salt Formation : Convert the free base to hydrochloride or citrate salts to enhance aqueous solubility (test via pH-solubility profiles) .
  • Formulation : Use co-solvents (e.g., PEG 400) or cyclodextrin-based carriers. For example, 20% hydroxypropyl-β-cyclodextrin increases solubility by >10-fold .
  • Analytical Validation : Monitor stability via HPLC (C18 column, mobile phase: 0.1% TFA in H₂O/MeCN) to ensure no degradation during administration .

Q. What experimental designs are suitable for evaluating metabolic stability and toxicity profiles?

  • Methodological Answer :
  • Microsomal Incubations : Use liver microsomes (human/rat) with NADPH cofactor to identify major metabolites (LC-MS/MS analysis). Compare half-life (t₁/₂) with reference compounds .
  • Cytotoxicity Screening : Perform MTT assays on HepG2 cells at 10–100 μM concentrations. Assess mitochondrial dysfunction and ROS generation .
  • In Silico Tools : Predict ADMET properties using QikProp or ADMET Predictor™ to prioritize analogs with favorable profiles (e.g., logP <3, PSA <90 Ų) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.